Cas no 132606-01-0 ((R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid)
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid is a chiral non-natural amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amine functionality. Its stereospecific (R)-configuration and branched aliphatic side chain (4-methylpentanoic acid backbone) make it valuable in peptide synthesis and medicinal chemistry applications. The Cbz group enhances stability during synthetic manipulations while remaining cleavable under mild hydrogenolysis conditions. This compound serves as a versatile building block for constructing structurally constrained peptides or peptidomimetics, particularly in studies targeting enzyme inhibition or receptor modulation. Its lipophilic character may improve membrane permeability in bioactive compounds. The carboxylate and protected amine functionalities allow for selective derivatization, enabling incorporation into complex molecular architectures.
132606-01-0 structure
Product name:(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- BS-50148
- CS-0186115
- (2R)-2-({[(BENZYLOXY)CARBONYL]AMINO}METHYL)-4-METHYLPENTANOIC ACID
- (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
- MFCD18432757
- FD6067
- 132606-01-0
- (2R)-4-methyl-2-(phenylmethoxycarbonylaminomethyl)pentanoic acid
- SCHEMBL4602331
- (R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoicacid
-
- MDL： MFCD18432757
- Inchi： InChI=1S/C15H21NO4/c1-11(2)8-13(14(17)18)9-16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m1/s1
- InChI Key： YAZAEQMKZMDWPI-CYBMUJFWSA-N
- SMILES： CC(C[C@@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O)C
Computed Properties
- Exact Mass: 279.14705815g/mol
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.6Ų
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB450308-250 mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid; . |
132606-01-0 | 250mg |
€429.10 | 2023-04-22 | ||
| abcr | AB450308-1 g |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid; . |
132606-01-0 | 1g |
€1,047.40 | 2023-04-22 | ||
| abcr | AB450308-250mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid; . |
132606-01-0 | 250mg |
€283.00 | 2024-08-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VV639-50mg |
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 50mg |
1714.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1216409-1g |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 1g |
$2000 | 2024-06-03 | |
| Chemenu | CM465159-100mg |
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester |
132606-01-0 | 95%+ | 100mg |
$473 | 2024-08-02 | |
| Chemenu | CM465159-250mg |
1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, Methyl ester |
132606-01-0 | 95%+ | 250mg |
$709 | 2024-08-02 | |
| A2B Chem LLC | AE64663-100mg |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 100mg |
$63.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSF599-250mg |
(2R)-2-({[(benzyloxy)carbonyl]amino}methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 250mg |
￥950.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256785-1g |
(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid |
132606-01-0 | 95% | 1g |
￥4179.00 | 2024-08-09 |
(R)-2-((((benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid Related Literature
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:132606-01-0)(R)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
Purity:99%
Quantity:1g
Price ($):349.0